Cas no 2228268-11-7 (2-(2,2-dimethylthiolan-3-yl)oxyethan-1-amine)

• Product Name: 2-(2,2-dimethylthiolan-3-yl)oxyethan-1-amine
• CAS No: 2228268-11-7
• MF: C₈H₁₇NOS
• MW: 175.291681051254
• CID: 5804415
• PubChem ID: 165606197
• Update Time: 2025-10-28

2-(2,2-dimethylthiolan-3-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethylthiolan-3-yl)oxyethan-1-amine
• 2-[(2,2-dimethylthiolan-3-yl)oxy]ethan-1-amine
• EN300-1727618
• 2228268-11-7

• Inchi： 1S/C8H17NOS/c1-8(2)7(3-6-11-8)10-5-4-9/h7H,3-6,9H2,1-2H3
• InChI Key： SHOGQNBIYGHFLT-UHFFFAOYSA-N
• SMILES： S1CCC(C1(C)C)OCCN

Computed Properties

• Exact Mass: 175.10308534g/mol
• Monoisotopic Mass: 175.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.6Ų

Additional information on 2-(2,2-dimethylthiolan-3-yl)oxyethan-1-amine

Comprehensive Overview of 2-(2,2-dimethylthiolan-3-yl)oxyethan-1-amine (CAS No. 2228268-11-7)

2-(2,2-dimethylthiolan-3-yl)oxyethan-1-amine (CAS No. 2228268-11-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its thiolane ring and ethoxyamine functional group, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel small-molecule therapeutics and bioconjugation techniques.

The growing interest in 2-(2,2-dimethylthiolan-3-yl)oxyethan-1-amine aligns with current trends in green chemistry and sustainable synthesis. As industries shift toward eco-friendly practices, this compound's efficient synthesis routes and potential for low-toxicity derivatives have become a focal point. Its compatibility with catalytic reactions and enantioselective transformations further enhances its appeal for high-value chemical production. Recent publications highlight its role in optimizing chiral auxiliaries and ligand design, addressing key challenges in asymmetric synthesis.

From a commercial perspective, CAS No. 2228268-11-7 is gaining traction in the fine chemicals market, driven by demand for high-purity intermediates. Analytical studies using HPLC and NMR confirm its stability under standard storage conditions, a critical factor for industrial scalability. Questions frequently searched by users include: "How to synthesize 2-(2,2-dimethylthiolan-3-yl)oxyethan-1-amine?" and "What are the applications of thiolane derivatives in medicinal chemistry?"—reflecting the compound's relevance in both academic and industrial settings.

Innovations in bioorthogonal chemistry have also spotlighted this amine derivative. Its ability to participate in click chemistry reactions without interfering with biological systems makes it a candidate for probe development and targeted drug delivery. Furthermore, computational studies (DFT calculations) predict favorable binding affinities for enzyme inhibitors, opening avenues for structure-activity relationship (SAR) investigations. These advancements align with the rising demand for precision medicine tools.

In summary, 2-(2,2-dimethylthiolan-3-yl)oxyethan-1-amine represents a multifaceted compound bridging organic synthesis and applied sciences. Its compatibility with modern flow chemistry systems and potential for patentable derivatives underscore its commercial viability. As research continues to unravel its mechanistic pathways, this compound is poised to play a pivotal role in next-generation chemical innovations.